Cas no 39806-38-7 (1-Acetyl-5-methyl-2-thioxo-4-imidazolidinone)

1-Acetyl-5-methyl-2-thioxo-4-imidazolidinone is a heterocyclic compound featuring a thioxoimidazolidinone core with acetyl and methyl substituents. This structure imparts unique reactivity, making it valuable in organic synthesis and pharmaceutical applications. The presence of the thioxo group enhances its utility as a building block for sulfur-containing heterocycles, while the acetyl moiety offers further functionalization potential. Its stability under standard conditions ensures ease of handling in laboratory settings. The compound is particularly useful in the development of biologically active molecules, including potential enzyme inhibitors or antimicrobial agents, due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. Its well-defined chemical properties facilitate precise synthetic applications.
1-Acetyl-5-methyl-2-thioxo-4-imidazolidinone structure
39806-38-7 structure
Product Name:1-Acetyl-5-methyl-2-thioxo-4-imidazolidinone
CAS No:39806-38-7
MF:C6H8N2O2S
MW:172.204919815063
CID:55098
PubChem ID:5210999
Update Time:2025-06-08

1-Acetyl-5-methyl-2-thioxo-4-imidazolidinone Chemical and Physical Properties

Names and Identifiers

    • 1-Acetyl-5-methyl-2-thioxo-4-imidazolidinone
    • (+-)-1-Acetyl-5-methyl-2-thioxo-imidazolidin-4-on
    • (+-)-1-acetyl-5-methyl-2-thioxo-imidazolidin-4-one
    • 1-Acetyl-5-methyl-2-thio-hydantoin
    • 1-acetyl-5-methyl-2-thioxohydantoin
    • 1-Acetyl-5-methyl-2-thioxo-imidazolidin-4-on
    • 1-acetyl-5-methyl-2-thioxo-imidazolidin-4-one
    • 4-Imidazolidinone, 1-acetyl-5-methyl-2-thioxo-
    • AC1NPVXZ
    • AGN-PC-0045I4
    • CTK1C0718
    • KB-151728
    • DTXSID90410235
    • AKOS024352980
    • 39806-38-7
    • 1-acetyl-5-methyl-2-sulfanylideneimidazolidin-4-one
    • 1-acetyl-5-methyl-2-thioxoimidazolidin-4-one
    • Inchi: 1S/C6H8N2O2S/c1-3-5(10)7-6(11)8(3)4(2)9/h3H,1-2H3,(H,7,10,11)
    • InChI Key: FNKWCHCRAZJVQF-UHFFFAOYSA-N
    • SMILES: S=C1NC(C(C)N1C(C)=O)=O

Computed Properties

  • Exact Mass: 172.03064868g/mol
  • Monoisotopic Mass: 172.03064868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 81.5Ų

Experimental Properties

  • Density: 1.38

1-Acetyl-5-methyl-2-thioxo-4-imidazolidinone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A298330-2.5mg
1-Acetyl-5-methyl-2-thioxo-4-imidazolidinone
39806-38-7
2.5mg
$ 200.00 2022-06-08
TRC
A298330-5mg
1-Acetyl-5-methyl-2-thioxo-4-imidazolidinone
39806-38-7
5mg
$ 370.00 2022-06-08
TRC
A298330-10mg
1-Acetyl-5-methyl-2-thioxo-4-imidazolidinone
39806-38-7
10mg
$ 585.00 2022-06-08

1-Acetyl-5-methyl-2-thioxo-4-imidazolidinone Related Literature

Additional information on 1-Acetyl-5-methyl-2-thioxo-4-imidazolidinone

Comprehensive Overview of 1-Acetyl-5-methyl-2-thioxo-4-imidazolidinone (CAS No. 39806-38-7)

1-Acetyl-5-methyl-2-thioxo-4-imidazolidinone (CAS No. 39806-38-7) is a specialized organic compound belonging to the imidazolidinone class. Its unique structure, featuring an acetyl group and a thioxo moiety, makes it a subject of interest in pharmaceutical and agrochemical research. The compound's molecular formula is C6H8N2O2S, and it is often studied for its potential applications in drug synthesis and material science. Researchers are particularly intrigued by its thioxo functional group, which contributes to its reactivity and versatility in chemical transformations.

In recent years, the demand for imidazolidinone derivatives has surged due to their role in developing novel therapeutics. 1-Acetyl-5-methyl-2-thioxo-4-imidazolidinone is no exception, as it has been explored for its potential in modulating biological pathways. For instance, its structural similarity to purine bases has sparked investigations into its use as a nucleic acid analog. This aligns with the growing trend of targeting RNA and DNA interactions in drug discovery, a hot topic in modern medicinal chemistry.

From an industrial perspective, CAS No. 39806-38-7 is valued for its stability and solubility in organic solvents, making it a viable intermediate in multi-step syntheses. Its acetyl group enhances its compatibility with a wide range of reagents, while the thioxo moiety offers unique reactivity patterns. These properties are frequently discussed in forums and publications focused on green chemistry and sustainable synthesis, reflecting the broader shift toward environmentally friendly practices in chemical manufacturing.

Another area of interest is the compound's potential role in agrochemical formulations. With the global emphasis on food security and crop protection, researchers are examining 1-Acetyl-5-methyl-2-thioxo-4-imidazolidinone as a precursor for herbicides or fungicides. Its mechanism of action, possibly involving enzyme inhibition, could offer advantages over conventional agrochemicals. This ties into the broader discourse on precision agriculture and the need for safer, more efficient crop protection solutions.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize 39806-38-7, ensuring its purity and suitability for research applications. The compound's spectral data is often shared in open-access databases, facilitating collaboration among scientists. This transparency is critical in an era where data-driven research and open science are gaining traction.

In summary, 1-Acetyl-5-methyl-2-thioxo-4-imidazolidinone (CAS No. 39806-38-7) is a multifaceted compound with promising applications in pharmaceuticals, agrochemicals, and materials science. Its structural features, including the acetyl and thioxo groups, make it a valuable tool for researchers exploring new chemical spaces. As the scientific community continues to prioritize innovation and sustainability, this compound is likely to remain a focal point in cutting-edge research.

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